Cas no 213770-48-0 (2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-)

2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- structure
213770-48-0 structure
Product name:2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
CAS No:213770-48-0
MF:C18H12N2O4
MW:320.298884391785
CID:1400997

2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
    • Inchi: 1S/C18H12N2O4/c1-22-12-8-6-11(7-9-12)18-19-17(20-24-18)14-10-16(21)23-15-5-3-2-4-13(14)15/h2-10H,1H3
    • InChI Key: SUIYTRKZYMTCRT-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC=CC=C2C(C2N=C(C3=CC=C(OC)C=C3)ON=2)=C1

Computed Properties

  • Exact Mass: 320.07976

Experimental Properties

  • Density: 1.346±0.06 g/cm3(Predicted)
  • Boiling Point: 536.2±60.0 °C(Predicted)
  • PSA: 74.45
  • pka: -0.85±0.44(Predicted)

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